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Compound of Interest

Compound Name: 6-Hydroxyhexadecanoic acid

CAS No.: 58763-57-8

Cat. No.: B1367024

Get Quote

Chemical Identity: 6-Hydroxyhexadecanoic Acid CAS Number: 58763-57-8 (Isomer specific) /

General analogs: 506-13-8 (16-isomer), 764-67-0 (2-isomer) Molecular Formula: C₁₆H₃₂O₃

Physical State: Solid (Waxy powder or crystalline)[1]

Part 1: Executive Safety Summary (BLUF)
The Bottom Line: While long-chain fatty acids like 6-Hydroxyhexadecanoic acid are often

perceived as low-toxicity "biological" lipids, this specific hydroxylated derivative presents

distinct irritation and solubility challenges.[1]

As a Senior Application Scientist, my directive is clear: Do not underestimate the solid-state

hazards. The primary risk is not acute toxicity, but rather respiratory irritation from dust

inhalation during weighing and dermal absorption when dissolved in organic solvents.[1]

Because specific toxicological data for the 6-isomer is limited compared to the 16-isomer

(Juniperic acid), we apply the Precautionary Principle: treat this substance as a Category 2

Irritant (Skin/Eye) and Category 3 Respiratory Irritant until proven otherwise.[1]

Part 2: Hazard Identification & Risk Assessment[1][2][3]
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Before selecting PPE, we must understand the mechanism of exposure.[1]

Hazard Class Risk Vector Mechanistic Insight

Physical Static-Charged Dust

Fatty acid powders are often

electrostatic.[1] They "fly"

easily during weighing,

increasing the risk of inhalation

and bench contamination.[1]

Health Mucosal Irritation

The hydroxyl (-OH) and

carboxyl (-COOH) groups can

cause contact dermatitis and

irritation to mucous

membranes (H315, H319,

H335).[1]

Solvent Carrier Toxicity

This lipid is poorly soluble in

water.[1] It is typically handled

in Chloroform, Methanol, or

DMSO.[1] Your PPE must

protect against the solvent first,

as the solvent acts as a

vehicle to transport the lipid

through the skin.[1]

Part 3: PPE Selection Matrix
This matrix is designed for a standard BSL-1 or BSL-2 chemical laboratory environment.[1]
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Protection Zone Recommended Equipment Scientific Rationale

Respiratory Fume Hood (Primary)

Mandatory for weighing.

Engineering controls

supersede PPE.[1] If a hood is

unavailable, an N95/P2

respirator is the minimum

requirement to prevent

alveolar deposition of lipid

dust.[1]

Hand (Solid) Nitrile Gloves (4-5 mil)

Standard nitrile provides

adequate protection against

the solid powder.[1] Latex is

not recommended due to poor

chemical resistance against

potential lipid-soluble

contaminants.[1]

Hand (Solution) Double Nitrile or Laminate

When dissolved in Chloroform,

standard nitrile degrades

rapidly.[1] Double-gloving

(changing outer glove

immediately upon splash) or

using Silver Shield® laminate

gloves is required for

halogenated solvent handling.

[1]

Eye/Face Chemical Safety Goggles

Safety glasses with side

shields are insufficient during

dissolution steps.[1] Goggles

seal the eyes against solvent

vapors and splashes.[1]

Body Lab Coat (Cotton/Poly) Must be buttoned to the neck.

[1] Synthetic fibers (100%

polyester) can degrade or melt

if exposed to strong organic
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solvents used in lipid

extraction.[1]

Part 4: Operational Decision Logic (Visualization)[1]
The following diagram outlines the critical decision points for safe handling based on the

physical state of the compound.

Start: 6-Hydroxyhexadecanoic Acid

Determine Physical State

Solid (Powder/Crystal) Solution (in Solvent)

Action: Weighing/Transfer

Risk: Inhalation & Static

Control: Fume Hood + 
Nitrile Gloves + Anti-Static Gun

Disposal: Segregated Organic Waste

Action: Dissolution/Aliquot

Risk: Splash & Permeation
(Chloroform/MeOH)

Control: Fume Hood + Goggles + 
Double Nitrile/Laminate Gloves

Click to download full resolution via product page
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Caption: Operational logic flow distinguishing between dust inhalation risks (solid) and solvent

permeation risks (liquid).

Part 5: Step-by-Step Operational Protocol
Phase 1: Weighing the Solid (High Risk: Inhalation)
Objective: Transfer solid without creating airborne dust.[1]

Engineering Setup: Activate the chemical fume hood. Verify airflow is >100 fpm.

Static Control: 6-Hydroxyhexadecanoic acid is waxy and static-prone.[1] Use an anti-static

gun or ionizer on the spatula and weigh boat before touching the powder.[1] This prevents

the powder from "jumping" and contaminating the balance.[1]

Transfer:

Place the receiving vial inside the balance draft shield.

Transfer small amounts using a clean metal spatula.[1]

Critical: If you spill powder inside the hood, wipe immediately with a methanol-dampened

tissue (do not dry sweep, which creates dust).[1]

Phase 2: Solubilization (High Risk: Splash)
Objective: Dissolve lipid for analysis (e.g., GC-MS, LC-MS).[1]

Solvent Selection: This lipid is sparingly soluble in water.[1] You will likely use Methanol,

Chloroform, or Ethyl Acetate.[1]

Glove Check: If using Chloroform, double-glove immediately.[1] Chloroform permeates

standard nitrile in <3 minutes.[1]

Dissolution: Add solvent slowly down the side of the vial to prevent "puffing" of the solid.[1]

Cap tightly and vortex.

Venting: If heating is required to dissolve (common for C16 chains), ensure the vial is vented

or use a pressure-rated vessel.[1] Never heat a closed vessel of volatile solvent.
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Phase 3: Disposal & Decontamination
Objective: Environmental Compliance.[1]

Liquids: Dispose of all solutions in the Halogenated or Non-Halogenated Organic Waste

stream, depending on the solvent used.[1] Do not pour down the sink.

Solids: Contaminated weigh boats and gloves go into Hazardous Solid Waste.[1]

Decontamination: Wipe down the balance area with 70% Ethanol or Methanol to remove lipid

residues.[1]

References
National Institutes of Health (NIH) - PubChem. (2025).[1] Compound Summary: 2-

Hydroxyhexadecanoic acid (Isomer Analog Safety Data). Retrieved from [Link][1]

Occupational Safety and Health Administration (OSHA). (n.d.).[1] Laboratory Safety

Guidance: Hierarchy of Controls. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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